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Compound of Interest

Compound Name: Linolenyl linolenate

Cat. No.: B15546546 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

linolenyl linolenate, a wax ester comprised of linolenic acid and linolenol.

Immediate Safety and Handling Precautions
While linolenyl linolenate is not classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals, it is crucial to adhere

to standard laboratory safety protocols. Before handling, ensure you are wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. In case

of contact, follow these first-aid measures:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice/attention.[1]

Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[1]
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of substances

structurally related to linolenyl linolenate, which inform its handling and disposal procedures.

A comprehensive Safety Data Sheet (SDS) for linolenyl linolenate is not readily available;

therefore, data from linolenic acid and methyl linolenate are used as a reference.

Property Linolenic Acid
Methyl
Linolenate

Linolenyl
Linolenate
(Predicted)

Data Source

Molecular

Formula
C18H30O2 C19H32O2 C36H60O2

Molecular Weight 278.43 g/mol 292.46 g/mol 524.86 g/mol

Physical State Liquid Liquid Liquid

Flash Point Not Available
> 110 °C / > 230

°F
Likely > 110 °C

Solubility in

Water
Insoluble Insoluble Insoluble

GHS Hazard

Classification

Not a hazardous

substance

Not a hazardous

substance

Not expected to

be hazardous

Step-by-Step Disposal Protocol
Based on the available safety information for structurally similar compounds, linolenyl
linolenate is not considered a hazardous waste. However, disposal should always be

conducted in accordance with local, state, and federal regulations.

1. Waste Identification and Segregation:

Confirm that the waste is solely linolenyl linolenate and not mixed with any hazardous
substances. If it is mixed with a hazardous solvent or reagent, it must be treated as
hazardous waste.
Segregate the non-hazardous linolenyl linolenate waste from other laboratory waste
streams.
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2. Containerization:

Collect the waste linolenyl linolenate in a clearly labeled, sealed, and non-reactive
container.
The label should include the full chemical name ("Linolenyl Linolenate") and indicate that it
is "Non-Hazardous Waste."

3. On-Site Neutralization (If Applicable):

For many non-hazardous fatty acid esters, on-site treatment is not necessary. Avoid mixing
with strong oxidizing agents, bases, or reducing agents.

4. Disposal Pathway:

Small Quantities (typically < 100 mL): For small, uncontaminated quantities, consult your
institution's environmental health and safety (EHS) office. In many cases, it may be
permissible to dispose of it down the drain with copious amounts of water, but this must be
verified with your local EHS guidelines.
Large Quantities: For larger volumes, the recommended disposal method is incineration at a
licensed waste disposal facility. Contact your institution's EHS office to arrange for pickup by
a certified waste management contractor.
Contaminated Material: Any materials used to clean up spills of linolenyl linolenate (e.g.,
absorbent pads, contaminated gloves) should be placed in a sealed bag and disposed of
with the chemical waste.

5. Documentation:

Maintain a log of all chemical waste generated, including the name of the chemical, quantity,
and date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

linolenyl linolenate.
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Waste Linolenyl Linolenate Generated

Is the waste mixed with hazardous substances?

Treat as Hazardous Waste
Follow institutional hazardous waste procedures

Yes

Waste is pure Linolenyl Linolenate

No

Select appropriate container
Label clearly as 'Non-Hazardous'

Determine quantity of waste

Small Quantity (<100 mL)

Small

Large Quantity (>100 mL)

Large

Consult EHS for drain disposal permissibility Arrange for incineration via EHS/licensed contractor

Document Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of linolenyl linolenate.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of linolenyl linolenate, contributing to a secure and environmentally responsible

research environment. Always prioritize consulting your institution's specific EHS guidelines

and, when available, the manufacturer's Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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